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Compound of Interest

Compound Name: N-Acetylisopenicillin N

Cat. No.: B15560149

Researchers and laboratory personnel must adhere to strict protocols for the disposal of N-
Acetylisopenicillin N to ensure environmental safety and regulatory compliance. This guide
provides detailed, step-by-step instructions for the safe handling and disposal of this
compound, intended for professionals in drug development and scientific research.

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) and wear appropriate personal protective equipment (PPE). N-Acetylisopenicillin N is
classified with the following hazards:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Therefore, the minimum required PPE includes:
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

e Alaboratory coat

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15560149?utm_src=pdf-interest
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o ANIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is
inadequate.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Protocol

The primary principle for the disposal of N-Acetylisopenicillin N is to manage it as a
hazardous chemical waste. Under no circumstances should it be disposed of down the drain or
in regular solid waste.[1]

e \Waste Collection:

o Collect all solid N-Acetylisopenicillin N waste, including contaminated consumables
(e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealable
hazardous waste container.

o For solutions containing N-Acetylisopenicillin N, use a designated, leak-proof, and
clearly labeled liquid hazardous waste container.

o Ensure waste containers are made of a material compatible with the chemical.
e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "N-
Acetylisopenicillin N," and the associated hazard symbols (e.g., exclamation mark for
irritant).[1]

o Include the accumulation start date and the name of the principal investigator or laboratory
responsible.

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials.

o Keep the storage area cool and dry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.biosynth.com/Files/MSDS/FA/45/MSDS_FA45725_2000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/45/MSDS_FA45725_2000_EN.pdf
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FA/45/MSDS_FA45725_2000_EN.pdf
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.benchchem.com/product/b15560149?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FA/45/MSDS_FA45725_2000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Follow all local, regional, national, and international regulations for the disposal of
chemical waste.[1]

e Decontamination:

o Thoroughly decontaminate all surfaces and equipment that came into contact with N-
Acetylisopenicillin N using a suitable cleaning agent.

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.[1]

Chemical and Physical Properties

A summary of the available quantitative data for N-Acetylisopenicillin N is provided in the
table below. This information is critical for a comprehensive understanding of the compound's
characteristics.

Property Value Source
Molecular Formula Ci16H21N3Na207S PubChem][2]
Molecular Weight 445.4 g/mol PubChem|[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of N-Acetylisopenicillin N.
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N-Acetylisopenicillin N Disposal Workflow
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Caption: Logical workflow for the safe disposal of N-Acetylisopenicillin N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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